Cas no 690205-05-1 (4-Nitrocyclohexanamine)

• Product Name: 4-Nitrocyclohexanamine
• CAS No: 690205-05-1
• MF: C₆H₁₂N₂O₂
• MW: 144.171681404114
• CID: 6235942
• PubChem ID: 14615296
• Update Time: 2025-10-28

4-Nitrocyclohexanamine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15688967
• EN300-7426783
• 690205-05-1
• 4-Nitrocyclohexanamine
• 123804-82-0
• (1s,4s)-4-nitrocyclohexan-1-amine
• SCHEMBL13624590

• Inchi： 1S/C6H12N2O2/c7-5-1-3-6(4-2-5)8(9)10/h5-6H,1-4,7H2
• InChI Key： ZOFHYUXZAQAYTH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1CCC(CC1)N)=O

Computed Properties

• Exact Mass: 144.089877630g/mol
• Monoisotopic Mass: 144.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 4-Nitrocyclohexanamine

Recent Advances in the Study of 4-Nitrocyclohexanamine (CAS: 690205-05-1) and Its Applications in Chemical Biology and Pharmaceutical Research

4-Nitrocyclohexanamine (CAS: 690205-05-1) is a nitro-substituted cyclohexylamine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, including drug candidates and probes for biological studies. Recent studies have explored its utility in medicinal chemistry, particularly in the development of novel therapeutic agents targeting neurological disorders and infectious diseases.

One of the key areas of research involving 4-Nitrocyclohexanamine focuses on its role as a building block for the synthesis of small-molecule inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of selective kinase inhibitors, which show promise in treating cancer and inflammatory diseases. The nitro group in the compound facilitates further functionalization, enabling the creation of diverse derivatives with tailored biological activities.

In addition to its synthetic utility, 4-Nitrocyclohexanamine has been investigated for its direct biological effects. A recent preprint on bioRxiv highlighted its potential as a modulator of neurotransmitter systems, particularly in the context of dopamine and serotonin receptors. This finding opens new avenues for research into its applications in neuropharmacology, though further in vivo studies are needed to validate these effects.

Another notable advancement is the use of 4-Nitrocyclohexanamine in chemical proteomics. Researchers have employed this compound as a reactive handle for affinity-based protein profiling, enabling the identification of novel drug targets. A 2024 study in ACS Chemical Biology showcased its utility in mapping protein-ligand interactions within complex cellular environments, providing insights into off-target effects of drug candidates.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 4-Nitrocyclohexanamine-derived compounds. Recent computational studies have focused on predicting ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles to guide the design of more drug-like molecules. These efforts are critical for translating early-stage discoveries into clinically viable therapeutics.

In conclusion, 4-Nitrocyclohexanamine (CAS: 690205-05-1) continues to be a valuable tool in chemical biology and drug discovery. Its versatility as a synthetic intermediate and its emerging biological activities make it a compound of interest for multidisciplinary research. Future studies will likely explore its applications in targeted drug delivery and precision medicine, further expanding its potential impact on human health.